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Compound of Interest

Compound Name: Cy5.5 amine

Cat. No.: B16075113

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the realm of fluorescence-based research and diagnostics, the selection of an appropriate

near-infrared (NIR) fluorophore is a critical determinant of experimental success. Cy5.5 amine
has long been a staple for labeling biomolecules due to its emission profile in the NIR window,

which minimizes tissue autofluorescence and allows for deeper tissue penetration. However, a

new generation of fluorescent dyes now offers enhanced photostability and brightness. This

guide provides an objective comparison of Cy5.5 amine with its main competitors—Alexa Fluor

680, IRDye 800CW, and DyLight 680—supported by quantitative data and detailed

experimental protocols to aid researchers in making informed decisions for their specific

applications.

Performance Comparison of Amine-Reactive Near-
Infrared Dyes
The following tables summarize the key photophysical properties and performance

characteristics of Cy5.5 amine and its alternatives. The data presented is a synthesis of

information from various research articles and manufacturer's specifications. It is important to
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note that direct comparisons can be influenced by the specific experimental conditions, such as

the solvent, pH, and the nature of the conjugated biomolecule.

Table 1: Photophysical Properties of Amine-Reactive NIR Dyes

Feature Cy5.5 Amine
Alexa Fluor
680

IRDye 800CW DyLight 680

Excitation Max

(nm)
~675 ~679 ~774 ~682

Emission Max

(nm)
~694 ~702 ~789 ~715

Molar Extinction

Coefficient (ε,

M⁻¹cm⁻¹)

~209,000 -

250,000
~183,000 ~240,000 ~140,000

Quantum Yield

(Φ)
~0.20 - 0.28 ~0.36 ~0.12

Not widely

reported

Reactive Group Primary Amine NHS Ester NHS Ester NHS Ester

Target
Carboxylic acids,

activated esters

Primary amines

(e.g., lysines)

Primary amines

(e.g., lysines)

Primary amines

(e.g., lysines)

Table 2: Performance Characteristics

Feature Cy5.5 Amine
Alexa Fluor
680

IRDye 800CW DyLight 680

Brightness (ε x

Φ)
High Very High High Moderate to High

Photostability Moderate High Very High High

pH Sensitivity

Relatively stable

in physiological

range

Insensitive over

a wide pH range

Insensitive over

a wide pH range

Insensitive over

a wide pH range

Water Solubility Moderate High High High
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Experimental Protocols
To facilitate a direct and unbiased comparison of these fluorophores in your own laboratory

setting, we provide the following standardized protocols for key experiments.

Protocol 1: Protein Labeling with Amine-Reactive Dyes
This protocol describes the general procedure for labeling a protein with an amine-reactive dye,

such as an NHS ester.

Protein Preparation: Dissolve the protein to be labeled in a suitable buffer at a concentration

of 1-10 mg/mL. The buffer should be amine-free (e.g., 0.1 M sodium bicarbonate, pH 8.3-

9.0).

Dye Preparation: Immediately before use, dissolve the amine-reactive dye in a small amount

of anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to create a stock

solution (e.g., 10 mg/mL).

Labeling Reaction: While gently vortexing the protein solution, add a calculated amount of

the dye stock solution. The molar ratio of dye to protein will need to be optimized for each

specific application but a starting point of 10-20 moles of dye per mole of protein is common.

Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from

light.

Purification: Remove the unreacted dye by gel filtration using a resin with an appropriate

molecular weight cutoff (e.g., Sephadex G-25) or by dialysis. The column or dialysis buffer

should be a suitable storage buffer for the protein (e.g., PBS).

Determination of Degree of Labeling (DOL): The DOL, or the average number of dye

molecules per protein molecule, can be determined by measuring the absorbance of the

conjugate at 280 nm (for the protein) and at the absorbance maximum of the dye.

Protein Concentration (M) = [A₂₈₀ - (A_max × CF₂₈₀)] / ε_protein

Dye Concentration (M) = A_max / ε_dye

DOL = Dye Concentration / Protein Concentration
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Where:

A₂₈₀ and A_max are the absorbances at 280 nm and the dye's maximum absorption

wavelength, respectively.

CF₂₈₀ is the correction factor for the dye's absorbance at 280 nm (A₂₈₀ / A_max).

ε_protein and ε_dye are the molar extinction coefficients of the protein and the dye,

respectively.

Protocol 2: Measurement of Fluorescence Intensity
This protocol outlines the steps to compare the fluorescence intensity of different dye-protein

conjugates.

Sample Preparation: Prepare a dilution series of each dye-protein conjugate in a suitable

buffer (e.g., PBS) in a black 96-well microplate. It is crucial that the concentrations of the

different conjugates are identical for a direct comparison.

Instrument Setup: Use a fluorescence microplate reader or a spectrofluorometer. Set the

excitation and emission wavelengths to the optimal values for each dye. Ensure that the

instrument settings (e.g., gain, slit width) are kept constant for all measurements to allow for

direct comparison.

Measurement: Measure the fluorescence intensity for each well.

Data Analysis: Subtract the background fluorescence from a well containing only the buffer.

Plot the fluorescence intensity as a function of concentration for each conjugate. The slope

of the linear portion of the curve is proportional to the brightness of the conjugate.

Protocol 3: Photostability Assessment
This protocol allows for the comparison of the photostability of different fluorescent dyes.

Sample Preparation: Prepare solutions of the dye-protein conjugates at the same

concentration in a suitable buffer.
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Microscopy Setup: Place a drop of each solution on a microscope slide and cover with a

coverslip. Use a fluorescence microscope equipped with a suitable filter set for each dye.

Image Acquisition: Focus on the sample and acquire an initial image (time = 0). Then,

continuously illuminate the sample with the excitation light.

Time-Lapse Imaging: Acquire images at regular intervals (e.g., every 10 seconds) for a set

period (e.g., 5 minutes).

Data Analysis: Measure the mean fluorescence intensity of a defined region of interest in

each image over time using image analysis software (e.g., ImageJ). Plot the normalized

fluorescence intensity (as a percentage of the initial intensity) against time. The rate of

fluorescence decay is an indicator of the dye's photostability.

Visualizing the Workflow
To further clarify the experimental processes, the following diagrams have been generated.

Preparation
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Click to download full resolution via product page

Caption: Experimental workflow for protein labeling and quantification.
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Caption: Amine-reactive labeling of a protein with an NHS ester dye.

Conclusion
While Cy5.5 amine remains a viable option for near-infrared fluorescence applications, modern

alternatives such as Alexa Fluor 680, IRDye 800CW, and DyLight 680 offer significant

advantages in terms of brightness and photostability. Alexa Fluor 680 stands out for its high

quantum yield, leading to brighter conjugates. IRDye 800CW is particularly noted for its

exceptional photostability, making it ideal for long-term imaging experiments. DyLight 680

provides a good balance of performance and is a cost-effective alternative.

The choice of the optimal fluorophore will ultimately depend on the specific experimental

requirements, including the desired brightness, the need for photostability, the available

excitation sources, and budgetary considerations. The protocols and comparative data

provided in this guide are intended to empower researchers to make an informed decision and

to standardize their own in-house comparisons for achieving reliable and reproducible results.

To cite this document: BenchChem. [Quantitative Analysis of Cy5.5 Amine Fluorescence
Intensity: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16075113/docs#quantitative-analysis-of-cy5-5-
amine-fluorescence-intensity-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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